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Compound of Interest

Compound Name: 2,5-Dibromophenol

Cat. No.: B1293422

Essential safety protocols and operational guidelines are paramount for laboratory personnel
handling 2,5-Dibromophenol. This guide provides immediate, actionable information to ensure
the safe use, storage, and disposal of this compound, tailored for researchers, scientists, and
drug development professionals.

2,5-Dibromophenol is a chemical compound that requires careful handling due to its potential
health hazards. Adherence to stringent safety procedures is crucial to mitigate risks of
exposure and ensure a safe laboratory environment. This document outlines the necessary
personal protective equipment (PPE), step-by-step handling procedures, emergency
responses, and proper disposal methods.

Hazard Identification and Classification

2,5-Dibromophenol is classified as hazardous under the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals. The primary hazards associated with this
compound are summarized below.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][2]

It is imperative to handle this substance with the appropriate precautions to avoid accidental
ingestion.
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Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against chemical

exposure. The following table details the required PPE for handling 2,5-Dibromophenol.

Standards and

Body Part Required PPE o
Specifications

Tightly fitting safety goggles Must conform to EN 166 (EU)
Eyes/Face with side-shields or a face or be NIOSH (US)

shield. approved[1].

Chemical-resistant, impervious  Gloves must satisfy the
Ski gloves. Fire/flame resistant specifications of EU Directive

in

and impervious clothing, such

as a lab coat or chemical suit.

89/686/EEC and the standard
EN 374 derived from it[1].

Respiratory

A full-face respirator is required
if exposure limits are
exceeded, if irritation is
experienced, or when dusts

are generated.[1]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator. A P3 filter

is recommended for dusts.[3]

All PPE should be inspected prior to use to ensure its integrity. Contaminated PPE must be
cleaned or disposed of properly.

Operational Plan: From Preparation to Disposal

A systematic approach to handling 2,5-Dibromophenol is essential for safety. The following
workflow provides a step-by-step guide for laboratory operations.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1293422?utm_src=pdf-body
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.fishersci.com/store/msds?partNumber=AAH6064204&productDescription=3+5-DIBROMOPHENOL+97%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1293422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase

Designate & Prepare
Work Area (Fume Hood)

Inspect & Don
Required PPE

Gather All Necessary
Chemicals & Equipment

Proceed to Handling

2. Handl‘, 'ng Phase

Carefully Weigh/Transfer
2,5-Dibromophenol

Y

Perform Experimental
Procedure

Procedure Complete

3. Post—Hanc‘]'ling & Cleanup

Decontaminate Equipment
& Work Surfaces

Segregate & Label
Chemical Waste

Doff & Clean/Dispose
of Contaminated PPE

Wash Hands
Thoroughly

Prepare for Disposal

E 'posal

Store Waste in a
Designated, Closed Container

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,5-Dibromophenol.
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Step-by-Step Handling Protocol

e Preparation:

[e]

Work in a well-ventilated area, preferably within a chemical fume hood[4].

o

Ensure an eyewash station and safety shower are readily accessible[5].

[¢]

Don all required PPE as specified in the table above.

[e]

Use non-sparking tools to prevent ignition[1].
e Handling:
o Avoid the formation of dust and aerosols when handling the solid compound[1].
o Avoid all contact with skin and eyes[1].
o Do not eat, drink, or smoke in the handling area[1].
e Post-Handling:
o Thoroughly wash hands and any exposed skin after handling[1].
o Decontaminate all surfaces and equipment that came into contact with the chemical.
o Remove contaminated clothing immediately and wash it before reuse[6][7].

Emergency and Disposal Plans
First Aid Measures in Case of Exposure

Immediate and appropriate first aid is critical in the event of an exposure.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemsrc.com/en/cas/28165-52-8_1118219.html
https://pim-resources.coleparmer.com/sds/43142.pdf
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://file.medchemexpress.com/batch_PDF/HY-W009490S/2-4-Dibromophenol-d3-SDS-MedChemExpress.pdf
https://cdn.gbiosciences.com/pdfs/msds/BTNM-0019_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If the victim is not
) breathing, provide artificial respiration. Seek
Inhalation . . . .
immediate medical attention.[1][6] Do not use
mouth-to-mouth resuscitation if the chemical

was inhaled[1].

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact o
water.[1][6] Consult a doctor if irritation

persists[7].

Immediately flush eyes with large amounts of
pure water for at least 15 minutes, ensuring to
Eye Contact lift the eyelids.[1][4] Remove contact lenses if
present and easy to do.[6][7] Seek immediate

medical attention from an ophthalmologist[7].

Rinse the mouth thoroughly with water. Do NOT
) induce vomiting.[1][6] Never give anything by
Ingestion .
mouth to an unconscious person. Call a doctor

or a Poison Control Center immediately.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Evacuate all personnel to a safe area, upwind of the spill if possible[1].

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or water courses[4][6].

Clean-up:

o Wear full personal protective equipment, including respiratory protection[1][6].
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o Avoid creating dust. If possible, wet the material to prevent it from becoming airborne[7].

o Collect the spilled material using an inert absorbent like sand or diatomite and place it into
a suitable, closed, and labeled container for disposal[1][4][6].

Disposal Plan

All waste containing 2,5-Dibromophenol must be treated as hazardous waste.

o Waste Collection: Adhered or collected material should be promptly disposed of in suitable,
closed containers[1].

o Disposal Facility: Dispose of the contents and the container at an approved waste disposal
plant[1].

e Regulatory Compliance: Disposal must be conducted in accordance with all applicable local,
regional, and national laws and regulations[1]. Do not discharge waste into drains[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. echemi.com [echemi.com]

. 2,5-Dibromophenol | C6H4Br20 | CID 34177 - PubChem [pubchem.ncbi.nim.nih.gov]
. fishersci.com [fishersci.com]

. 2,5-Dibromophenol | CAS#:28165-52-8 | Chemsrc [chemsrc.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. file.medchemexpress.com [file.medchemexpress.com]

°
~ (o)) )] EEN w N =

. cdn.gbiosciences.com [cdn.gbiosciences.com]

 To cite this document: BenchChem. [Navigating the Safe Handling of 2,5-Dibromophenol: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://cdn.gbiosciences.com/pdfs/msds/BTNM-0019_msds.pdf
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.chemsrc.com/en/cas/28165-52-8_1118219.html
https://file.medchemexpress.com/batch_PDF/HY-W009490S/2-4-Dibromophenol-d3-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1293422?utm_src=pdf-body
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://cdn.gbiosciences.com/pdfs/msds/BTNM-0019_msds.pdf
https://www.benchchem.com/product/b1293422?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-5-dibromophenol-pd180824118649.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromophenol
https://www.fishersci.com/store/msds?partNumber=AAH6064204&productDescription=3+5-DIBROMOPHENOL+97%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/28165-52-8_1118219.html
https://pim-resources.coleparmer.com/sds/43142.pdf
https://file.medchemexpress.com/batch_PDF/HY-W009490S/2-4-Dibromophenol-d3-SDS-MedChemExpress.pdf
https://cdn.gbiosciences.com/pdfs/msds/BTNM-0019_msds.pdf
https://www.benchchem.com/product/b1293422#personal-protective-equipment-for-handling-2-5-dibromophenol
https://www.benchchem.com/product/b1293422#personal-protective-equipment-for-handling-2-5-dibromophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1293422#personal-protective-equipment-for-
handling-2-5-dibromophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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